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Compound of Interest

Compound Name: Z433927330

Cat. No.: B15613766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Z433927330 in dimethyl

sulfoxide (DMSO), along with detailed experimental protocols and relevant biological context.

Z433927330 is a potent and selective inhibitor of Aquaporin-7 (AQP7), a membrane channel

protein involved in the transport of water and small neutral solutes like glycerol.[1][2][3][4] It

also shows inhibitory activity against AQP3 and AQP9, albeit to a lesser extent.[1][4][5][6]

Understanding its solubility and handling is critical for its application in in vitro and in vivo

research, particularly in studies related to cancer biology and metabolic diseases.[2][7][8]

Quantitative Solubility Data
The solubility of Z433927330 in DMSO has been reported by multiple suppliers. The data is

summarized in the table below. It is important to note that the hygroscopic nature of DMSO can

significantly impact the solubility of compounds; therefore, the use of newly opened, anhydrous

DMSO is highly recommended for preparing stock solutions.[1][6][9]
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO ≥ 280 mg/mL[1][5][9] 768.39 mM[1][5][9][10]

Saturation may not be

reached at this

concentration.

DMSO 73 mg/mL[6] 200.32 mM[6]

It is advisable to use

fresh, moisture-free

DMSO.[6]

Experimental Protocols
Preparation of a Z433927330 Stock Solution in DMSO
This protocol outlines the steps for preparing a concentrated stock solution of Z433927330 in

DMSO, which can then be diluted in aqueous media for experimental use.

Materials:

Z433927330 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Water bath or sonicator (optional)

Sterile microcentrifuge tubes or vials

Procedure:

Equilibrate Reagents: Allow the Z433927330 powder and anhydrous DMSO to come to room

temperature before opening to minimize moisture absorption.

Weigh Z433927330: Accurately weigh the desired amount of Z433927330 powder in a sterile

microcentrifuge tube or vial.
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Add DMSO: Add the calculated volume of anhydrous DMSO to the Z433927330 powder to

achieve the desired stock concentration (e.g., 10 mM).

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Aid Dissolution (if necessary): If precipitation or phase separation occurs, gentle warming in

a water bath (not exceeding 40°C) or sonication can be used to aid in dissolving the

compound.[1][10]

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles. Store the stock solutions at -20°C for short-term storage (up to

1 month) or at -80°C for long-term storage (up to 1 year).[5][6]

Visualized Signaling Pathways and Workflows
Inhibitory Action of Z433927330 on Aquaporins
Z433927330 acts as a selective inhibitor of AQP7, which in turn can modulate cellular

processes such as glycerol permeability and proliferation in certain cancer cell lines.[1][2]
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Z433927330 inhibitory pathway.

Experimental Workflow: Assessing Anti-proliferative
Effects
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The following workflow illustrates a typical experiment to evaluate the effect of Z433927330 on

the proliferation of a cancer cell line, such as the acute promyelocytic leukemia (APL) cell line

NB4.[2]
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Cell proliferation assay workflow.

Selectivity Profile of Z433927330
Z433927330 exhibits a clear selectivity for AQP7 over other aquaglyceroporins like AQP3 and

AQP9, as demonstrated by their respective IC50 values.[1][4][5]
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Inhibitor selectivity for aquaporins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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